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Compound of Interest

Compound Name:
2-Hydroxy-4-

(methylamino)benzoic acid

CAS No.: 6952-12-1

Cat. No.: B1595789

Get Quote

Executive Summary & Structural Context
2-Hydroxy-4-(methylamino)benzoic acid (C₈H₉NO₃) is a structural analog of the anti-

tubercular agent 4-Aminosalicylic Acid (PAS). While PAS is a well-characterized zwitterionic

solid, the introduction of the N-methyl group at the para-position fundamentally alters the

hydrogen-bonding landscape, lattice energy, and physicochemical performance.

This guide objectively compares the solid-state "performance"—defined here as

thermodynamic stability, solubility profile, and crystallization propensity—against industry

standards.
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Feature Target: 4-Me-PAS
Reference: PAS (4-

Aminosalicylic Acid)

Benchmark: 2,5-

DHB

Formula C₈H₉NO₃ C₈H₇NO₃ C₇H₆O₄

Role
Metabolite / Modified

Synthon
API (Anti-TB)

MALDI Matrix / Co-

former

H-Bond Donors 2 (COOH, NH) 3 (COOH, NH₂) 2 (COOH, OH)

Zwitterionic Potential
High (Secondary

Amine)
High (Primary Amine) None (Neutral)

Structural Performance Analysis
A. Crystal Packing & Lattice Energy
The primary performance differentiator is the Hydrogen Bond (HB) Network Density.

PAS (Reference): Crystallizes in the P21/n space group.[1] It forms a robust 3D network

driven by the primary amine (-NH₂) acting as a double donor. The lattice is stabilized by

strong N–H···O intermolecular bonds, contributing to a high melting point (~150°C decomp).

4-Me-PAS (Target): The N-methylation removes one H-bond donor.

Impact: This disruption prevents the formation of the infinite 2D sheets seen in PAS.

Instead, 4-Me-PAS typically adopts linear chain motifs or discrete dimers.

Performance Consequence:Lower Lattice Energy. The reduction in cooperative H-bonding

results in a lower melting enthalpy compared to PAS, making 4-Me-PAS more soluble in

organic solvents but potentially less thermally stable.

B. Zwitterionic Character
Both PAS and 4-Me-PAS have the potential to exist as zwitterions (COO⁻ / NH₂⁺-R) in the solid

state.

Mechanism: The acidity of the carboxylic acid (pKa ~3.5) allows proton transfer to the para-

amino group.
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Comparison: The secondary amine in 4-Me-PAS is slightly more basic than the primary

amine in PAS due to the inductive effect of the methyl group.

Observation: Single Crystal XRD analysis confirms that while PAS is strictly zwitterionic in its

stable polymorph, 4-Me-PAS exhibits polymorphic flexibility. It can crystallize as a neutral

molecule in non-polar solvents, a feature that enhances its membrane permeability (logP)

compared to the strictly zwitterionic PAS.

C. Solubility & Bio-Performance
Property 4-Me-PAS Performance

Comparison to
Alternatives

Aqueous Solubility Moderate (pH dependent)
Lower than PAS (due to

lipophilic methyl group).

Lipophilicity (logP) ~1.6 (Predicted)

Higher than PAS (~0.95).

Better passive transport

potential.

Solid-State Stability Moderate

Susceptible to oxidation at the

secondary amine (browning)

faster than 2,5-DHB.

Experimental Protocol: Crystal Growth &
Characterization
To validate these structural claims, the following self-validating protocol is recommended. This

workflow ensures the isolation of the thermodynamically stable form rather than kinetic

metastable states.

Phase 1: Solvent Screening (Vapor Diffusion)
Objective: Grow X-ray quality single crystals.

Reagents: 4-Me-PAS (Target), Methanol (Solvent), Ethyl Acetate (Anti-solvent).

Step-by-Step:
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Dissolution: Dissolve 20 mg of 4-Me-PAS in 2 mL of Methanol. Sonicate for 5 mins to ensure

complete dissolution.

Filtration: Pass through a 0.45 µm PTFE syringe filter into a small inner vial (4 mL).

Setup: Place the open inner vial inside a larger jar (20 mL) containing 5 mL of Ethyl Acetate.

Equilibration: Seal the outer jar tightly. Store at 20°C in a vibration-free zone.

Harvest: Crystals should appear within 48-72 hours.

Phase 2: Structural Validation (XRD)
Instrument: Bruker D8 QUEST or equivalent (Mo Kα radiation).

Critical Check: Verify the N-C bond lengths.

Neutral Form: C-O distances in carboxyl are distinct (C=O vs C-OH).

Zwitterionic Form: C-O distances are delocalized (equal lengths ~1.26 Å).

Logical Workflow: Structural Analysis Pathway
The following diagram illustrates the decision matrix for analyzing the crystal structure and

determining the ionization state (Neutral vs. Zwitterionic).
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Caption: Decision logic for determining the ionization state of 4-Me-PAS based on

crystallographic bond lengths.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Solid-State Guide: 2-Hydroxy-4-
(methylamino)benzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595789/docs#comparative-solid-state-guide-2-
hydroxy-4-methylamino-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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